Cas no 1446084-66-7 (3,3-difluoro-N-methylcyclobutan-1-amine)

• Product Name: 3,3-difluoro-N-methylcyclobutan-1-amine
• CAS No: 1446084-66-7
• MF: C₅H₉F₂N
• MW: 121.12846827507
• MDL: MFCD28538935
• CID: 5150972
• PubChem ID: 59152262
• Update Time: 2025-06-08

3,3-difluoro-N-methylcyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclobutanamine, 3,3-difluoro-N-methyl-
• 3,3-difluoro-N-methylcyclobutan-1-amine

• MDL： MFCD28538935
• Inchi： 1S/C5H9F2N/c1-8-4-2-5(6,7)3-4/h4,8H,2-3H2,1H3
• InChI Key： SFSJGDLPZNJHHA-UHFFFAOYSA-N
• SMILES： C1(NC)CC(F)(F)C1

Additional information on 3,3-difluoro-N-methylcyclobutan-1-amine

Professional Introduction to 3,3-difluoro-N-methylcyclobutan-1-amine (CAS No. 1446084-66-7)

3,3-difluoro-N-methylcyclobutan-1-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound, identified by its CAS number CAS No. 1446084-66-7, represents a promising candidate for further exploration in drug development, particularly in the synthesis of novel bioactive molecules. The presence of both fluorine and amine functional groups in its molecular structure imparts distinct chemical reactivity and potential biological activity, making it a subject of intense interest for researchers.

The molecular framework of 3,3-difluoro-N-methylcyclobutan-1-amine consists of a cyclobutane ring substituted with two fluorine atoms at the 3-position and a methyl group at the 1-position, further modified by an N-methylamine moiety. This configuration not only enhances the compound's solubility in polar solvents but also influences its interaction with biological targets. The fluorine atoms, known for their ability to modulate metabolic stability and binding affinity, play a crucial role in fine-tuning the pharmacokinetic properties of the molecule.

In recent years, there has been a growing interest in the development of fluorinated heterocyclic compounds due to their potential therapeutic applications. Studies have demonstrated that such compounds often exhibit enhanced bioavailability and improved resistance to enzymatic degradation. The cyclobutane core in 3,3-difluoro-N-methylcyclobutan-1-amine contributes to a rigid scaffold, which can be advantageous in designing molecules with high selectivity for biological receptors. This structural rigidity helps in maintaining optimal orientation during interactions with target proteins, thereby increasing the efficacy of potential drug candidates.

One of the most compelling aspects of 3,3-difluoro-N-methylcyclobutan-1-amine is its versatility in serving as a building block for more complex pharmacophores. Researchers have leveraged its reactive sites to synthesize derivatives with tailored biological activities. For instance, modifications at the amine group have been explored to develop novel neurotransmitter receptor ligands, while alterations around the cyclobutane ring have led to compounds with anti-inflammatory and antiviral properties. These findings underscore the compound's potential as a precursor in medicinal chemistry.

The incorporation of fluorine atoms into the molecular structure is particularly noteworthy, as fluorine is widely recognized for its ability to enhance metabolic stability and binding affinity. In drug design, fluorinated compounds often exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts. The electron-withdrawing nature of fluorine atoms can also influence the electronic properties of adjacent functional groups, leading to subtle yet significant changes in reactivity and biological activity. This makes 3,3-difluoro-N-methylcyclobutan-1-amine a valuable asset in the quest for developing next-generation therapeutics.

Recent advancements in computational chemistry have further accelerated the exploration of this compound's potential applications. Molecular modeling studies have provided insights into how 3,3-difluoro-N-methylcyclobutan-1-amine interacts with various biological targets at an atomic level. These simulations have helped predict its binding affinity and selectivity, guiding experimental efforts toward optimizing its pharmacological properties. Such computational approaches are indispensable in modern drug discovery pipelines, enabling researchers to design more effective and targeted therapies.

The synthesis of 3,3-difluoro-N-methylcyclobutan-1-amine presents unique challenges due to the delicate handling required for fluorinated intermediates and protecting groups. However, recent methodological innovations have made it more feasible to access this compound efficiently. Catalytic methods involving transition metals have been particularly successful in facilitating key transformations while maintaining high yields and purity. These advances underscore the growing sophistication of synthetic organic chemistry and its impact on accessing complex molecules like this one.

Beyond its immediate applications in drug development, CAS No. 1446084-66-7-designated compounds often serve as valuable tools for fundamental research in medicinal chemistry. They provide opportunities to test new synthetic strategies and explore novel chemical space, contributing to our understanding of structure-function relationships in bioactive molecules. The study of such compounds not only advances our knowledge but also lays the groundwork for future discoveries that could benefit human health.

In conclusion, 3,3-difluoro-N-methylcyclobutan-1-amine represents a fascinating compound with significant potential in pharmaceutical research and development. Its unique structural features and versatile reactivity make it a compelling candidate for further exploration. As our understanding of fluorinated heterocycles continues to grow, compounds like this one are likely to play an increasingly important role in designing innovative therapeutics that address unmet medical needs.